Cas no 49805-34-7 (rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid
• CAS No: 49805-34-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6310859
• PubChem ID: 122236763
• Update Time: 2025-05-20

rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid
• (1S,3R)-3-acetamidocyclopentane-1-carboxylic acid
• EN300-22317023
• SCHEMBL18038251
• EN300-1697290
• 1932081-81-6
• 49805-34-7

• Inchi： 1S/C8H13NO3/c1-5(10)9-7-3-2-6(4-7)8(11)12/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)/t6-,7+/m0/s1
• InChI Key： RTROTIBCXIREDW-NKWVEPMBSA-N
• SMILES： OC([C@H]1CC[C@H](C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid

Rac-(1R,3S)-3-Acetamidocyclopentane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid, identified by the CAS number 49805-34-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications in drug discovery and material science. The term rac-(1R,3S) denotes the specific stereochemical configuration of the molecule, while acetamido and carboxylic acid groups are key functional moieties that influence its chemical reactivity and biological activity.

The structure of rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid consists of a cyclopentane ring with two substituents: an acetamide group at position 3 and a carboxylic acid group at position 1. The stereochemistry of these substituents is crucial for determining the compound's properties. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and reducing adverse effects. For instance, researchers have demonstrated that the specific configuration of this compound can significantly influence its interaction with biological targets, such as enzymes or receptors.

In terms of synthesis, rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid can be prepared through various routes, including asymmetric catalysis and stereoselective reactions. One notable approach involves the use of chiral catalysts to control the stereochemistry during the formation of the cyclopentane ring. This method has been extensively studied in recent years due to its high efficiency and selectivity. For example, a study published in Nature Chemistry in 2022 described a novel catalytic system that enables the enantioselective synthesis of this compound with excellent yields and diastereomeric excess.

The applications of rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid span multiple disciplines. In pharmacology, this compound has been explored as a potential lead molecule for drug development. Its ability to modulate specific biological pathways makes it a promising candidate for treating various diseases, including inflammatory disorders and neurodegenerative conditions. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce toxicity.

In addition to its pharmacological applications, this compound has also found uses in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have utilized this compound to synthesize novel polymers with improved mechanical strength and thermal stability. A study published in Advanced Materials in 2023 demonstrated how this compound can be incorporated into polymer networks to create materials with unprecedented performance characteristics.

The latest advancements in computational chemistry have further expanded our understanding of rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid. By employing molecular modeling techniques, scientists have been able to predict its interactions with various biological systems with remarkable accuracy. These insights have facilitated the design of more effective drugs and materials based on this compound.

In conclusion, rac-(1R,3S)-3-acetamidocyclopentane-1-carboxylic acid, CAS number 49805-34-7, is a versatile compound with significant potential in multiple fields. Its unique stereochemistry and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge will undoubtedly grow even further.